Cas no 63390-12-5 (3,3',5-trichlorobenzidine)

3,3',5-trichlorobenzidine structure
3,3',5-trichlorobenzidine structure
Product Name:3,3',5-trichlorobenzidine
CAS No:63390-12-5
MF:C12H9Cl3N2
MW:287.572259664536
CID:960062
PubChem ID:124991
Update Time:2025-04-19

3,3',5-trichlorobenzidine Chemical and Physical Properties

Names and Identifiers

    • 3,3',5-trichlorobenzidine
    • 4-(4-amino-3-chlorophenyl)-2,6-dichloroaniline
    • [1,1'-biphenyl]-4,4'-diamine, 3,3',5-trichloro-
    • 3,3',5-Trichlorobiphenyl-4,4'-diamine
    • Benzidine, 3,3',5-trichloro-
    • CCRIS 1984
    • DTXSID60212804
    • 63390-12-5
    • FRN3U92NVJ
    • UNII-FRN3U92NVJ
    • BRN 2857512
    • 3,3',5-Trichloro-(1,1'-biphenyl)-4,4'-diamine
    • (1,1'-Biphenyl)-4,4'-diamine, 3,3',5-trichloro-
    • 3,5,3'-Trichlorobenzidine
    • Inchi: 1S/C12H9Cl3N2/c13-8-3-6(1-2-11(8)16)7-4-9(14)12(17)10(15)5-7/h1-5H,16-17H2
    • InChI Key: FOHQHSMQKDVWSW-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C1C=CC(=C(C=1)Cl)N)Cl)N

Computed Properties

  • Exact Mass: 285.98337
  • Monoisotopic Mass: 285.983131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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